Cas no 916257-51-7 (6-Chloro-2-cyclopropylimidazo1,2-bpyridazine)

• Product Name: 6-Chloro-2-cyclopropylimidazo1,2-bpyridazine
• CAS No: 916257-51-7
• MF: C₉H₈ClN₃
• MW: 193.632920265198
• CID: 996623
• PubChem ID: 53629171
• Update Time: 2025-05-20

6-Chloro-2-cyclopropylimidazo1,2-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-cyclopropyl-Imidazo[1,2-b]pyridazine
• 6-CHLORO-2-CYCLOPROPYLIMIDAZO[1,2-B]PYRIDAZINE
• PFQMJRKWCHXJAX-UHFFFAOYSA-N
• AKOS006309460
• A1-27131
• DTXSID70705510
• TS-02747
• SCHEMBL5055416
• 916257-51-7
• DB-359378
• 6-Chloro-2-cyclopropylimidazo1,2-bpyridazine

• MDL： MFCD11044750
• Inchi： 1S/C9H8ClN3/c10-8-3-4-9-11-7(6-1-2-6)5-13(9)12-8/h3-6H,1-2H2
• InChI Key： PFQMJRKWCHXJAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2N(C=C(C3CC3)N=2)N=1

Computed Properties

• Exact Mass: 193.0406750g/mol
• Monoisotopic Mass: 193.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-Chloro-2-cyclopropylimidazo1,2-bpyridazine

Research Brief on 6-Chloro-2-cyclopropylimidazo[1,2-b]pyridazine (CAS: 916257-51-7): Recent Advances and Applications

6-Chloro-2-cyclopropylimidazo[1,2-b]pyridazine (CAS: 916257-51-7) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The compound's unique structure, featuring an imidazo[1,2-b]pyridazine core with a cyclopropyl substituent, contributes to its diverse biological activities. Recent synthetic methodologies have improved the efficiency and yield of its production, enabling more extensive pharmacological evaluations. Notably, 6-Chloro-2-cyclopropylimidazo[1,2-b]pyridazine has shown potent inhibitory effects on specific kinase targets, making it a valuable scaffold for the development of kinase inhibitors in oncology and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits high selectivity for certain protein kinases involved in cancer cell proliferation. The study utilized in vitro and in vivo models to validate its efficacy, revealing significant tumor growth inhibition with minimal off-target effects. These findings underscore its potential as a lead compound for targeted cancer therapies.

Another recent investigation explored the compound's role in modulating immune responses. The results, published in ACS Chemical Biology, indicated that 6-Chloro-2-cyclopropylimidazo[1,2-b]pyridazine can selectively inhibit key signaling pathways in immune cells, suggesting its applicability in autoimmune and inflammatory disorders. The study also highlighted its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.

Despite these promising results, challenges remain in optimizing the compound's drug-like properties and minimizing potential toxicity. Ongoing research is focused on structural modifications to enhance its selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 6-Chloro-2-cyclopropylimidazo[1,2-b]pyridazine (CAS: 916257-51-7) represents a versatile and pharmacologically active scaffold with broad therapeutic potential. Continued research into its mechanisms of action and optimization of its chemical properties will be critical for its successful development as a drug candidate. This brief highlights the compound's current advancements and underscores the importance of interdisciplinary collaboration in advancing its clinical potential.